Biotin sulfone

Description

Biotin sulfone is a member of the biotin class of compounds where a sulfone group replaces the sulfoxide . It functions as a metabolite and is related to biotin sulfoxide . The compound has been identified in Trypanosoma brucei . Chemically, biotin sulfone includes the molecular formula $C_{10}H_{16}N_2O_5S$ and a molecular weight of 276.31 g/mol .

Biotin sulfone is an oxidized form of biotin and maintains the efficiency of biotin in streptavidin binding . It binds to avidin with a binding ratio of 0.332 compared to biotin . In application, biotin sulfone tagged oligomannosides have been utilized for antigen immobilization in candidiasis or allergy diagnosis, offering a solution for both oligosaccharide synthesis and immobilization on microspheres and surface plasmon resonance sensors .

Biotin sulfoxide is a related compound that forms when biotin is exposed to oxidants, such as ultraviolet light in the presence of oxygen .

• CAS No.: 40720-05-6
• Product Name: Biotin sulfone
• Molecular Formula: C10H16N2O5S
• Molecular Weight: 276.31 g/mol
• IUPAC Name: 5-[(3aS,4S,6aR)-2,5,5-trioxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]pentanoic acid
• Standard InChI: InChI=1S/C10H16N2O5S/c13-8(14)4-2-1-3-7-9-6(5-18(7,16)17)11-10(15)12-9/h6-7,9H,1-5H2,(H,13,14)(H2,11,12,15)/t6-,7-,9-/m0/s1
• Standard InChIKey: QPFQYMONYBAUCY-ZKWXMUAHSA-N
• SMILES: C1C2C(C(S1(=O)=O)CCCCC(=O)O)NC(=O)N2
• Canonical SMILES: C1C2C(C(S1(=O)=O)CCCCC(=O)O)NC(=O)N2
• Purity: > 95%
• Synonyms: (3aS,4S,6aR)-Hexahydro-2-oxo-1H-thieno[3,4-d]imidazole-4-pentanoic Acid 5,5-Dioxide; Biotin 5,5-Dioxide; 5-[(1S,2S,5R)-3,3,7-trioxo-3,lambda6-thia-6,8-diazabicyclo[3.3.0]oct-2-yl]pentanoic acid
• PubChem Compound: 83863
• Last Modified: Aug 15 2023